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Compound of Interest

Compound Name:
Diglycidyl 1,2-

cyclohexanedicarboxylate

Cat. No.: B7801536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of

Diglycidyl 1,2-cyclohexanedicarboxylate (DGCD), a crucial compound with applications

ranging from epoxy resins to the development of advanced drug delivery systems. This

document details the prevalent synthesis methodologies, reaction mechanisms, and key

experimental data, offering a valuable resource for professionals in the chemical and

pharmaceutical sciences.

Introduction
Diglycidyl 1,2-cyclohexanedicarboxylate is a cycloaliphatic epoxy resin characterized by a

saturated cyclohexane ring, which imparts excellent weather resistance and thermal stability to

the materials it forms. Its low viscosity and high reactivity make it a versatile crosslinking agent

and a building block in various polymeric architectures. In the realm of drug development, its

biocompatibility and ability to form nanoparticles have been explored for gene and drug

delivery applications. This guide focuses on the chemical synthesis of DGCD, providing

detailed protocols and data to aid in its laboratory-scale preparation and characterization.

Synthesis Methodology
The primary and most established method for the synthesis of Diglycidyl 1,2-
cyclohexanedicarboxylate involves a two-step reaction of 1,2-cyclohexanedicarboxylic acid
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or its anhydride with an excess of epichlorohydrin in the presence of a base catalyst.

General Reaction Scheme
The synthesis proceeds via two main stages:

Ring-opening and Esterification: The carboxylic acid groups of 1,2-cyclohexanedicarboxylic

acid react with epichlorohydrin, leading to the formation of a chlorohydrin intermediate.

Dehydrochlorination (Epoxidation): In the presence of a base, the chlorohydrin intermediate

undergoes an intramolecular cyclization to form the desired diglycidyl ester, with the

elimination of a salt byproduct.

A general representation of this reaction is depicted below:
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Caption: General Synthesis Pathway of Diglycidyl 1,2-cyclohexanedicarboxylate.

Experimental Protocols
While specific parameters may vary, the following protocol outlines a representative synthesis

procedure based on established methodologies.

Materials and Equipment
1,2-Cyclohexanedicarboxylic anhydride

Epichlorohydrin

Sodium hydroxide (or other suitable base)

Anhydrous sodium sulfate

Solvent for extraction (e.g., toluene, ethyl acetate)

Round-bottom flask equipped with a reflux condenser, mechanical stirrer, and thermometer

Separatory funnel

Rotary evaporator

Synthesis Procedure
Hydrolysis of Anhydride (if starting from anhydride): In a round-bottom flask, 1,2-

cyclohexanedicarboxylic anhydride is hydrolyzed to the corresponding dicarboxylic acid by

refluxing with water. The water is then removed under reduced pressure.

Esterification: The dried 1,2-cyclohexanedicarboxylic acid is mixed with a molar excess of

epichlorohydrin.

Catalysis: A suitable catalyst, such as a quaternary ammonium salt (e.g.,

tetramethylammonium chloride) or an alkali metal carbonate (e.g., potassium carbonate), is

added to the mixture.
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Reaction: The mixture is heated to a temperature between 60°C and 120°C with vigorous

stirring. The reaction progress can be monitored by measuring the acid value of the mixture.

Dehydrochlorination: After the initial esterification, a strong base, typically an aqueous

solution of sodium hydroxide, is added dropwise to the reaction mixture while maintaining the

temperature. This step facilitates the formation of the epoxide rings.

Work-up: Upon completion of the reaction, the mixture is cooled to room temperature. The

organic layer is separated and washed several times with water to remove the salt byproduct

and any remaining base.

Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent and

excess epichlorohydrin are removed under reduced pressure using a rotary evaporator to

yield the crude product. Further purification can be achieved by vacuum distillation.
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Caption: A logical workflow for the synthesis and purification of DGCD.
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Quantitative Data
The following tables summarize the key physical and chemical properties of Diglycidyl 1,2-
cyclohexanedicarboxylate. These values are typical and can vary depending on the specific

synthesis and purification methods employed.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₁₄H₂₀O₆

Molecular Weight 284.31 g/mol

Appearance Colorless to pale-yellowish liquid

Boiling Point 200-205 °C @ 2 mmHg

Density 1.22 g/mL at 25 °C

Refractive Index n20/D 1.487

Table 2: Technical Specifications

Parameter Typical Value Test Method

Epoxy Equivalent Weight

(EEW)
150 - 180 g/Eq Titration (e.g., ASTM D1652)

Viscosity @ 25°C 500 - 1000 cP Rotational Viscometer

Purity >98% (by GC) Gas Chromatography

Characterization Data
Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of Diglycidyl 1,2-cyclohexanedicarboxylate exhibits characteristic

absorption bands corresponding to its functional groups. A notable peak is observed around

913 cm⁻¹, which is indicative of the C-O-C stretching of the epoxy ring.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of Diglycidyl
1,2-cyclohexanedicarboxylate, confirming the presence of the cyclohexane ring and the

glycidyl ester moieties.

Reaction Mechanism
The base-catalyzed synthesis of Diglycidyl 1,2-cyclohexanedicarboxylate from 1,2-

cyclohexanedicarboxylic acid and epichlorohydrin is a two-step process.
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Reaction Mechanism

Step 1: Nucleophilic Ring-Opening

Step 2: Base-Induced Cyclization (Dehydrochlorination)

R-(COOH)₂

R-(COO⁻)(COOH)

+ B:

Base (B:)

Chlorohydrin Intermediate

+ Epichlorohydrin

Epichlorohydrin

Base (B:)

Deprotonated Intermediate

+ B:

Epoxide Ring Formation

Intramolecular SN2

Salt (B-H⁺ + Cl⁻)

Click to download full resolution via product page

Caption: The two-step mechanism of glycidyl ester formation.
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Step 1: Nucleophilic Ring-Opening The base deprotonates a carboxylic acid group, forming a

carboxylate anion. This anion then acts as a nucleophile, attacking one of the carbon atoms of

the epichlorohydrin's epoxide ring. This results in the opening of the ring and the formation of a

chlorohydrin ester intermediate.

Step 2: Base-Induced Cyclization (Dehydrochlorination) A second equivalent of the base

deprotonates the hydroxyl group of the chlorohydrin intermediate. The resulting alkoxide then

undergoes an intramolecular SN2 reaction, attacking the carbon atom bearing the chlorine

atom. This displaces the chloride ion and forms the new epoxide ring, yielding the glycidyl

ester. This process occurs for both carboxylic acid groups to form the final diglycidyl ester

product.

Applications in Drug Development
The unique properties of Diglycidyl 1,2-cyclohexanedicarboxylate have led to its

investigation in the field of drug development. Its ability to crosslink with polymers containing

amine groups, such as polyethylenimine (PEI), allows for the formation of nanoparticles. These

nanoparticles can encapsulate or complex with therapeutic agents, such as DNA or small

molecule drugs, potentially offering a vehicle for targeted drug delivery. The biocompatibility

and biodegradability of the resulting polymeric nanoparticles are key areas of ongoing

research.

Safety Considerations
Diglycidyl 1,2-cyclohexanedicarboxylate is a reactive chemical and should be handled with

appropriate safety precautions. It is advisable to work in a well-ventilated area and use

personal protective equipment, including gloves and safety glasses. For detailed safety

information, refer to the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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